2-bromo-1-{2,6-dioxabicyclo[3.2.1]octan-1-yl}ethan-1-one

• CAS RN: 2573216-37-0
• Molecular Formula: C8H11BrO3
• Molecular Weight: 235.1

Description

2-bromo-1-{2,6-dioxabicyclo[3.2.1]octan-1-yl}ethan-1-one, commonly referred to as 2-BDE, is an organic compound with a wide range of applications in both scientific research and industrial operations. This compound is a brominated version of the heterocyclic compound 1-{2,6-dioxabicyclo[3.2.1]octan-1-yl}ethan-1-one, and is a colorless solid at room temperature. 2-BDE is a versatile compound, as it can be used in a variety of reactions and processes, and is also used as a building block for the synthesis of other compounds.

Mechanism of Action

2-BDE acts as a catalyst in organic reactions, as it can increase the rate of reaction and improve the yield of the desired product. This is due to its ability to form a complex with the reactants, which helps to increase the rate of reaction. This complex is formed by the bromine atom of 2-BDE acting as a Lewis acid, which helps to stabilize the transition state of the reaction. This increased stability of the transition state allows for a faster rate of reaction, which in turn leads to an increased yield of the desired product.
Biochemical and Physiological Effects
2-BDE has been studied for its potential biochemical and physiological effects. Studies have shown that 2-BDE can act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. In addition, 2-BDE has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases. Finally, 2-BDE has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells.

Advantages and Limitations for Lab Experiments

2-BDE is a versatile compound that can be used in a variety of reactions and processes. One of the main advantages of using 2-BDE in lab experiments is its ability to increase the rate of reaction and improve the yield of the desired product. In addition, 2-BDE is relatively inexpensive and easy to obtain, which makes it an ideal compound for use in laboratory experiments.
However, there are some limitations to using 2-BDE in lab experiments. One of the main limitations is the fact that 2-BDE is a hazardous compound, and should be handled with care. In addition, 2-BDE is a strong acid, and can cause irritation to the skin and eyes if it comes into contact with them. Finally, 2-BDE is a volatile compound, and should be stored in a cool, dry place away from direct sunlight.

Future Directions

There are many potential future directions for the use of 2-BDE in scientific research. One potential direction is the further study of its anti-cancer properties, as it has been shown to inhibit the growth of certain cancer cells. In addition, the potential use of 2-BDE as an enzyme inhibitor could be explored further, as this could lead to the development of new drugs and therapies. Finally, the use of 2-BDE as a catalyst in organic reactions could be further developed, as this could lead to the synthesis of new compounds with novel properties.

Synthesis Methods

2-BDE can be synthesized by several different methods, with the most common being the Williamson ether synthesis. This method involves reacting a bromide with an alkoxide in the presence of a strong base, such as sodium hydroxide or potassium hydroxide. The reaction proceeds through an SN2 mechanism, with the bromide displacing the alkoxide to form the desired product. Other methods of synthesizing 2-BDE include the use of a Grignard reagent, an organometallic compound, or an organolithium compound. These methods are generally less efficient than the Williamson ether synthesis, but can be used if the desired product cannot be obtained using the Williamson ether synthesis.

Scientific Research Applications

2-BDE has a wide range of applications in scientific research. It is used in the synthesis of other compounds, such as amines, carboxylic acids, and alcohols, as well as in the synthesis of pharmaceuticals and other organic compounds. It is also used as a starting material for the synthesis of polymers and other materials. In addition, 2-BDE is used in the synthesis of compounds for use in the field of biotechnology, such as enzymes and proteins. Finally, 2-BDE is used as a catalyst in organic reactions, as it can increase the rate of reaction and improve the yield of the desired product.